1-Phospho-2,3-diketo-5-S-methylthiopentane

Specification

• Description: 5-(Methylthio)-2, 3-dioxopentyl phosphate, also known as 1-phospho-2, 3-diketo-5-S-methylthiopentane or 2, 3-diketo-5-methylthio-1-phosphopentane, belongs to the class of organic compounds known as monoalkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly one alkyl chain. 5-(Methylthio)-2, 3-dioxopentyl phosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, 5-(methylthio)-2, 3-dioxopentyl phosphate can be found in a number of food items such as nopal, winter savory, java plum, and brussel sprouts. This makes 5-(methylthio)-2, 3-dioxopentyl phosphate a potential biomarker for the consumption of these food products.; 5-(methylsulfanyl)-2,3-dioxopentyl phosphate is an oxoalkyl phosphate, an aliphatic sulfide and an alpha-diketone. It is a conjugate acid of a 5-(methylsulfanyl)-2,3-dioxopentyl phosphate(2-). It is a tautomer of a 2-hydroxy-5-(methylsulfanyl)-3-oxopent-1-enyl phosphate.
• CAS No.: 115974-73-7
• Molecular Formula: C6H11O6PS
• Molecular Weight: 242.19 g/mol
• IUPAC Name: (5-methylsulfanyl-2,3-dioxopentyl) dihydrogen phosphate
• Standard InChI: InChI=1S/C6H11O6PS/c1-14-3-2-5(7)6(8)4-12-13(9,10)11/h2-4H2,1H3,(H2,9,10,11)
• Standard InChI Key: HKEAOVFNWRDVAJ-UHFFFAOYSA-N
• SMILES: CSCCC(=O)C(=O)COP(=O)(O)O
• Canonical SMILES: CSCCC(=O)C(=O)COP(=O)(O)O